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Compound of Interest

Compound Name: Dihydro-alpha-ionone

Cat. No.: B1585782 Get Quote

This guide provides immediate, essential safety and logistical information for handling Dihydro-
alpha-ionone in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling Dihydro-alpha-ionone, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Protection Type Equipment Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[1]

Protects against splashes and

contact with eyes.

Skin Protection

Chemical-resistant gloves and

impervious clothing.[1][2]

Fire/flame resistant clothing is

also recommended.[1]

Prevents skin contact, which

can cause irritation.[2][3]

Respiratory Protection

A full-face respirator is

recommended if exposure

limits are exceeded, or if

irritation or other symptoms are

experienced.[1] Work should

be conducted in a well-

ventilated area.[1]

Protects against inhalation of

vapors, mists, or aerosols.

Quantitative Safety Data
The following table provides key quantitative data for Dihydro-alpha-ionone and a related

compound, Dihydro-beta-ionone, for easy reference.

Parameter Value Source

Molecular Formula C13H22O [4]

Molecular Weight 194.31 g/mol [4]

Flash Point 108.89 °C (228.00 °F) TCC [3]

Specific Gravity
0.91800 to 0.92300 @ 25.00

°C
[3]

Oral LD50 (Rat) for Dihydro-

beta-ionone
> 5000 mg/kg [2]

Occupational Exposure Limits No data available [1]
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Experimental Workflow for Handling Dihydro-alpha-
ionone
The following diagram outlines the standard operational workflow for the safe handling of

Dihydro-alpha-ionone, from preparation to disposal.
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Preparation Phase

Handling Phase

Storage Disposal Phase

Review Safety Data Sheet (SDS)

Ensure adequate ventilation

Don Personal Protective Equipment (PPE)

Retrieve Dihydro-alpha-ionone from storage

Handle in a well-ventilated area

Avoid contact with skin and eyes

Prevent formation of dust and aerosols

Store in a tightly closed container Collect waste in a suitable, closed container

Keep in a dry, cool, and well-ventilated place Dispose of in accordance with local, state, and federal regulations

Avoid release to the environment

Click to download full resolution via product page

Workflow for Safe Handling of Dihydro-alpha-ionone
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Procedural Guidance
1. Pre-Handling Preparations:

Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for Dihydro-alpha-ionone.

Ensure Proper Ventilation: All handling procedures should be conducted in a well-ventilated

area to minimize inhalation exposure.[1]

Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above. This includes safety goggles, chemical-resistant gloves, and impervious clothing.[1]

2. Handling and Operation:

Safe Handling Practices: Avoid direct contact with skin and eyes.[1] Also, take measures to

prevent the formation of dust and aerosols.[1]

Spill Management: In the event of a spill, immediately evacuate personnel from the area.[1]

Remove all sources of ignition.[1] For containment, use an inert absorbent material like sand

or earth.[2][5] Collect the spilled material and place it in a suitable, closed container for

disposal.[1][2]

3. Storage:

Storage Conditions: Store Dihydro-alpha-ionone in a tightly closed container.[1] The

storage area should be dry, cool, and well-ventilated.[1]

4. First Aid Measures:

Inhalation: If inhaled, move the individual to fresh air.[1] If breathing is difficult, provide

oxygen.[1] Seek medical attention if symptoms persist.

Skin Contact: In case of skin contact, immediately remove contaminated clothing.[1] Wash

the affected area with soap and plenty of water.[1] If skin irritation occurs, seek medical

advice.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1585782?utm_src=pdf-body
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://shop.perfumersapprentice.com/Images/Dihydro%20Ionone%20Beta%20SDS.pdf
https://datasheets.scbt.com/sc-239157.pdf
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://shop.perfumersapprentice.com/Images/Dihydro%20Ionone%20Beta%20SDS.pdf
https://www.benchchem.com/product/b1585782?utm_src=pdf-body
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://www.echemi.com/sds/dihydo-alpha-ionone-pd180521127672.html
https://shop.perfumersapprentice.com/Images/Dihydro%20Ionone%20Beta%20SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: If the substance enters the eyes, rinse with pure water for at least 15 minutes,

ensuring to flush under the eyelids.[1] Consult a doctor.[1]

Ingestion: If ingested, rinse the mouth with water.[1] Do not induce vomiting.[1] Never give

anything by mouth to an unconscious person and seek immediate medical attention.[1]

5. Disposal Plan:

Waste Collection: Collect all waste material containing Dihydro-alpha-ionone in a suitable

and closed container.[1]

Environmental Precautions: Prevent the substance from entering drains and the

environment.[1][2]

Regulatory Compliance: Dispose of the waste in accordance with all applicable local, state,

and federal regulations.[2][5][6] If necessary, consult with a licensed professional waste

disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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